Cas no 2229088-93-9 (3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylpropan-1-amine
• CAS No: 2229088-93-9
• MF: C₁₀H₁₆BrNS
• MW: 262.209740638733
• CID: 5943537
• PubChem ID: 165701175
• Update Time: 2025-05-22

3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylpropan-1-amine
• 2229088-93-9
• EN300-1919559

• Inchi： 1S/C10H16BrNS/c1-7-5-13-8(9(7)11)4-10(2,3)6-12/h5H,4,6,12H2,1-3H3
• InChI Key： JVQFRKMZOVXECS-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1CC(C)(C)CN

Computed Properties

• Exact Mass: 261.01868g/mol
• Monoisotopic Mass: 261.01868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylpropan-1-amine

3-(3-Bromo-4-Methylthiophen-2-yl)-2,2-Dimethylpropan-1-Amine: A Comprehensive Overview

3-(3-Bromo-4-Methylthiophen-2-yl)-2,2-Dimethylpropan-1-Amine, identified by the CAS registry number CAS No. 2229088-93-9, is a compound of significant interest in contemporary chemical research. This molecule is characterized by its unique structure, which combines a brominated thiophene ring with a substituted amine group. The compound has garnered attention due to its potential applications in various fields, including pharmaceuticals and materials science.

The structural features of this compound are noteworthy. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is substituted at the 3-position with a bromine atom and at the 4-position with a methyl group. This substitution pattern imparts distinct electronic and steric properties to the molecule. The amine group attached to the thiophene ring is further substituted with two methyl groups on the adjacent carbon, creating a bulky tertiary amine structure. This combination of functional groups makes the compound versatile for various chemical reactions and applications.

Recent studies have explored the synthesis of this compound through various routes. One approach involves the nucleophilic substitution of bromothiophene derivatives with appropriate amine precursors. Researchers have optimized reaction conditions to enhance yield and purity, leveraging modern catalytic systems and solvent-free methodologies. These advancements highlight the compound's accessibility for large-scale production, which is crucial for its prospective industrial applications.

In terms of applications, 3-(3-Bromo-4-Methylthiophen-2-yl)-2,2-Dimethylpropan-1-Amine has shown promise in pharmaceutical research. Its unique structure allows it to act as a potential lead compound in drug discovery programs targeting specific biological pathways. For instance, studies have indicated that this compound may exhibit modulatory effects on certain enzyme activities or receptor interactions, making it a candidate for therapeutic interventions in diseases such as cancer or neurodegenerative disorders.

Beyond pharmacology, this compound has also been investigated for its role in materials science. Its aromaticity and functional group diversity make it suitable for use in organic electronics or as a precursor for advanced materials like conductive polymers or metal-organic frameworks (MOFs). Researchers have explored its ability to form stable coordination complexes with transition metals, which could be harnessed for catalytic applications or energy storage devices.

The environmental impact and toxicity profile of CAS No. 2229088-93-9 have also been subjects of recent research. Studies have assessed its biodegradation potential under various environmental conditions and its acute toxicity to aquatic organisms. These findings are essential for ensuring responsible handling and disposal of the compound during industrial processes.

In conclusion, 3-(3-Bromo-4-Methylthiophen-2-yl)-2,2-Dimethylpropan-1-Amine stands out as a multifaceted compound with diverse applications across chemistry and related disciplines. Its structural uniqueness, coupled with ongoing advancements in synthesis and application development, positions it as a valuable tool for future innovations in science and technology.